Cas no 321309-41-5 (Oxazole,5-(4-isothiocyanatophenyl)-)
321309-41-5 structure
Product Name:Oxazole,5-(4-isothiocyanatophenyl)-
CAS No:321309-41-5
MF:C10H6N2OS
MW:202.232440471649
CID:303531
PubChem ID:2776417
Update Time:2025-04-19
Oxazole,5-(4-isothiocyanatophenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole,5-(4-isothiocyanatophenyl)-
- 4-(1,3-OXAZOL-5-YL)PHENYL ISOTHIOCYANATE
- 5-(4-isothiocyanatophenyl)-1,3-oxazole
- 5-(4-Isothiocyanatophenyl)oxazole
- AC1MCQYF
- AG-F-07258
- CTK4G8259
- OR23229
- DTXSID50380061
- MFCD02681963
- FT-0616461
- DPYNECHAXAYCQR-UHFFFAOYSA-N
- SCHEMBL3629707
- 4-(1,3-oxazol-5-yl)phenylisothiocyanate
- 321309-41-5
-
- Inchi： 1S/C10H6N2OS/c14-7-12-9-3-1-8(2-4-9)10-5-11-6-13-10/h1-6H
- InChI Key： DPYNECHAXAYCQR-UHFFFAOYSA-N
- SMILES： S=C=NC1C=CC(=CC=1)C1=CN=CO1
Computed Properties
- Exact Mass: 202.02000
- Monoisotopic Mass: 202.02008399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 70.5Ų
Experimental Properties
- Density: 1.25
- Melting Point: 131℃
- Boiling Point: 367°Cat760mmHg
- Flash Point: 175.8°C
- Refractive Index: 1.644
- PSA: 70.48000
- LogP: 3.07590
Oxazole,5-(4-isothiocyanatophenyl)- Security Information
- Hazardous Material transportation number：UN 2811
- Hazard Category Code： 20/21/22-36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Safety Term：S26;S36/37/39
- Risk Phrases：R20/21/22; R36/37/38
Oxazole,5-(4-isothiocyanatophenyl)- Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Oxazole,5-(4-isothiocyanatophenyl)- Related Literature
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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